Cas no 342023-89-6 (Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 342023-89-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 2136433
• Update Time: 2023-08-04

Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• DIJJLPYYRDYVKE-UHFFFAOYSA-N
• ethyl 3-methyl-1-(2-pyridyl)-1H-pyrazole-4-carboxylate
• 3-methyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid ethyl ester
• Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)10-8-15(14-9(10)2)11-6-4-5-7-13-11/h4-8H,3H2,1-2H3
• InChI Key： DIJJLPYYRDYVKE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN(C2C=CC=CN=2)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Topological Polar Surface Area: 57